1,6-Dinitrobenzo(a)pyrene
1,6-Dinitrobenzo(a)pyrene
Brand Name:
Vulcanchem
CAS No.:
128714-75-0
VCID:
VC21277722
InChI:
InChI=1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22(25)26/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3
Molecular Formula:
C20H10N2O4
Molecular Weight:
342.3 g/mol
1,6-Dinitrobenzo(a)pyrene
CAS No.: 128714-75-0
Cat. No.: VC21277722
Molecular Formula: C20H10N2O4
Molecular Weight: 342.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128714-75-0 |
|---|---|
| Molecular Formula | C20H10N2O4 |
| Molecular Weight | 342.3 g/mol |
| IUPAC Name | 1,6-dinitrobenzo[a]pyrene |
| Standard InChI | InChI=1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22(25)26/h1-10H |
| Standard InChI Key | ZBUIFCQCAOFRJN-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
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